4-Ethoxybenzylzinc chloride
Overview
Description
4-Ethoxybenzylzinc chloride is a complex with the molecular formula C9H11ClOZn . It has a molecular weight of 236.03 .
Molecular Structure Analysis
The linear formula of 4-Ethoxybenzylzinc chloride is C2H5OC6H4CH2ZnCl . The InChI key is HUAFEUUFODCWQR-UHFFFAOYSA-M .Physical And Chemical Properties Analysis
4-Ethoxybenzylzinc chloride has a density of 0.946 g/mL at 25 °C . It is stored at a temperature between 2-8°C .Scientific Research Applications
Organic Synthesis
4-Ethoxybenzylzinc chloride: is a valuable reagent in organic synthesis, particularly in the formation of carbon-carbon bonds. It is used in Negishi coupling reactions, which are pivotal for constructing complex organic molecules. This organozinc compound can react with a variety of electrophiles, such as acid chlorides, aldehydes, and activated ketones, to form benzyl ethers that are prevalent in many pharmaceuticals and natural products .
Pharmaceutical Research
In pharmaceutical research, 4-Ethoxybenzylzinc chloride plays a crucial role in the synthesis of drug precursors. It is involved in the addition reactions to carbonyl groups, leading to the formation of secondary alcohols—a common functional group in bioactive molecules. Its application extends to the development of new medicinal compounds with potential therapeutic effects .
Materials Science
The use of 4-Ethoxybenzylzinc chloride in materials science includes the synthesis of organic compounds that can serve as intermediates for advanced materials. These materials may exhibit unique properties such as conductivity, fluorescence, or thermal stability, making them suitable for use in electronic devices, sensors, and other high-tech applications .
Chemical Engineering Processes
4-Ethoxybenzylzinc chloride: is utilized in chemical engineering processes to optimize the synthesis of various chemicals. Its role in facilitating reactions under mild conditions helps in developing more efficient and environmentally friendly industrial processes. The compound’s reactivity is harnessed to improve yields and reduce by-products in large-scale chemical production .
Biochemistry
In biochemistry, 4-Ethoxybenzylzinc chloride is used as a building block for synthesizing molecules that can mimic or interfere with biological pathways. It is instrumental in studying enzyme-substrate interactions and can be used to create inhibitors or activators of enzymes, contributing to our understanding of biochemical processes .
Environmental Applications
4-Ethoxybenzylzinc chloride: finds applications in environmental science, particularly in the synthesis of compounds that can be used for environmental remediation. It may be involved in creating absorbents or catalysts that help in the removal of pollutants from water or air, aiding in the development of cleaner technologies and sustainable practices .
Safety and Hazards
properties
IUPAC Name |
chlorozinc(1+);1-ethoxy-4-methanidylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11O.ClH.Zn/c1-3-10-9-6-4-8(2)5-7-9;;/h4-7H,2-3H2,1H3;1H;/q-1;;+2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHVIABSDZIDBFT-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)[CH2-].Cl[Zn+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClOZn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethoxybenzylzinc chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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